Tert-butyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate

• IUPAC Name: tert-butyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-8-4-5-10(14)9(13)6-8/h8-10H,4-7,13H2,1-3H3
• InChI Key: VOJMZLZBOIHIRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1C(C2)N
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol
• CAS No.: 1357352-04-5

Description

Tert-butyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate has been synthesized as a cyclic amino acid ester, characterized by 1H NMR spectroscopy, high-resolution mass spectrometry, and single crystal X-ray diffraction analysis. The compound exhibits a bicyclo[2.2.2]octane structure including a lactone moiety and a piperidine ring, present in a 1:1 ratio of diastereomers in the crystal (Moriguchi et al., 2014). A chiral variant of this compound, (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, has also been synthesized without the use of chiral catalysts or enzymes and characterized similarly (Moriguchi et al., 2014).

Application in Peptidomimetic Synthesis

Azabicyclo[X.Y.0]alkane amino acids, as rigid dipeptide mimetics, play a significant role in peptide-based drug discovery. The efficient synthesis of diastereomers of 9-tert-butoxycarbonyl-2-oxo-3-(N-tert-butoxycarbonylamino)-1-azabicyclo[4.3.0]nonane has been reported, which are valuable building blocks for solid-phase synthesis (Mandal et al., 2005).

Synthesis of Tropane Alkaloids

The synthesis of (+)-pseudococaine hydrochloride, a tropane alkaloid, was achieved through a ring-closing iodoamination of tert-butyl 2-hydroxy-7-[N-methyl-N-(α-methyl-p-methoxybenzyl)amino]cyclohept-3-ene-1-carboxylates. This method provided a novel approach to tropane alkaloids, highlighting the versatility of bicyclo[2.2.2]octane-based structures in medicinal chemistry (Brock et al., 2012).

Mechanism of Action

The mechanism of action of “Tert-butyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate” is not specified in the sources I have access to.

Safety and Hazards

Specific safety and hazard information for “Tert-butyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate” is not available in the sources I have access to.

Future Directions

The future directions of research and applications involving “Tert-butyl 6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate” are not specified in the sources I have access to.